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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals debug parallel
code on NVIDIA H100 GPUs.

Frequently Asked Questions (FAQS)

Q1: My application is running slower than expected on the H100. How can | identify
performance bottlenecks?

Al: To identify performance bottlenecks on the H100, you should start with a high-level system-
wide analysis using NVIDIA Nsight™ Systems.[1] This tool helps visualize your application's
interaction with the CPU and GPU, highlighting issues like excessive data transfers between
the host and device, inefficient kernel execution patterns, or underutilization of GPU resources.
[1] For a more in-depth analysis of individual CUDA kernels, you can use NVIDIA Nsight™
Compute. This tool provides detailed performance metrics and allows for line-by-line analysis to
pinpoint inefficiencies within your kernel code.

Q2: I'm encountering a "CUDA error: no kernel image is available for execution on the device"
with my PyTorch application. What does this mean and how can | fix it?

A2: This error typically indicates an incompatibility between the version of PyTorch you are
using and the CUDA compute capability of the H100 GPU (sm_90).[2] Your current PyTorch
installation may not have been compiled with support for the Hopper architecture. To resolve
this, you should ensure you are using a version of PyTorch that is compatible with CUDA 11.8
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or newer and has been built to support the sm_90 architecture. You can check the PyTorch
website for the correct installation command for your environment. In some cases, building
PyTorch from source with the appropriate flags for the H100 architecture may be necessary.[2]

Q3: My program crashes with a generic "error occurred on GPUID: 100". What are the initial
steps to debug this?

A3: This error suggests that the system is trying to access a GPU with an ID that doesn't exist
or is inaccessible.[3] The first step is to verify the available GPUs and their IDs in your system.
You can do this by running the nvidia-smi command in your terminal. This will list all detected
NVIDIA GPUs and their corresponding IDs. Ensure that your code is configured to use the
correct and available GPU IDs. If you are working in a multi-GPU cluster, this error can also
point to issues with how GPU resources are being managed and allocated across different
nodes.

Q4: What are some common initial troubleshooting steps for any NVIDIA H100 GPU error in a
Linux environment?

A4: For any general H100 GPU error, a systematic approach is recommended.[4]

Check GPU Detection: Run Ispci | grep NVIDIA to ensure the system recognizes the GPU.[4]

 Verify Driver Communication: Execute nvidia-smi to confirm that the NVIDIA driver is
installed correctly and can communicate with the GPU.[4][5] If this command fails, it often
points to a driver issue.[5][6]

 Inspect System Logs: Check system logs like /var/log/syslog or use dmesg to look for any
GPU-related error messages.[7]

e Monitor GPU Status: Use nvidia-smi -q to get detailed information about the GPU's state,
including temperature and power draw, to rule out overheating or power issues.[4]

Troubleshooting Guides

Guide 1: Resolving CUDA Driver and Toolkit Installation
Issues
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This guide provides a step-by-step protocol for diagnosing and fixing common driver and toolkit
problems on H100 systems.

Experimental Protocol:

» Verify Kernel and Driver Versions: Ensure that the installed NVIDIA driver version is
compatible with your Linux kernel version. A mismatch can lead to the driver failing to load.
[6] You can check the kernel version with uname -r.

e Purge Existing Installations: If you suspect a faulty installation, it's best to completely remove
the existing NVIDIA drivers. Use sudo apt-get purge nvidia-* on Debian-based systems or
the equivalent for your distribution.

« Install Recommended Drivers: It is highly recommended to install drivers from your Linux
distribution's official repositories if possible, as these are typically well-tested. Use a
command like sudo ubuntu-drivers autoinstall on Ubuntu.

o Reboot and Verify: After installation, reboot your system. Then, run nvidia-smi to confirm the
driver is loaded and the H100 GPU is recognized.[4]

o Check CUDA Toolkit Compatibility: Ensure that the version of the CUDA Toolkit you have
installed is compatible with the NVIDIA driver version. The release notes for each CUDA
Toolkit version specify the minimum required driver version.

Guide 2: Debugging Parallel Code with CUDA-GDB

This guide outlines the methodology for using CUDA-GDB to debug parallel scientific
applications.

Experimental Protocol:

e Compile with Debug Symbols: Compile your CUDA application with the -g and -G flags in
nvcc. This includes the necessary debug information for both host and device code.

e Launch with CUDA-GDB: Start your application with CUDA-GDB by running cuda-gdb .

o Set Breakpoints: You can set breakpoints in your host code (e.g., break main) and your
device code (e.g., break my_kernel).
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e Run and Inspect: Use the run command to start your application. When a breakpoint is hit,

you can inspect variables, examine the call stack, and step through the code on both the

CPU and GPU.

e Analyze Kernel State: When stopped inside a kernel, you can switch between different

blocks and threads to inspect their state, which is crucial for identifying race conditions or

incorrect memory access in parallel code.
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Caption: A typical workflow for debugging performance issues and errors on H100 GPUs.
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Caption: A decision-making pathway for troubleshooting a generic CUDA error.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. How do | profile and analyze cuSPARSE performance on NVIDIA H100 GPUs using
NVIDIA tools? - Massed Compute [massedcompute.com]

e 2. H100 Compatibility - PyTorch with CUDA 12.2 and lower - Issue #110153 - pytorch/pytorch
- GitHub [github.com]

o 3. whaleflux.com [whaleflux.com]

e 4. What are the troubleshooting steps for NVIDIA H100 GPU errors in a Linux environment?
- Massed Compute [massedcompute.com]

» 5. deeptalk.lambda.ai [deeptalk.lambda.ai]
e 6. askubuntu.com [askubuntu.com]

e 7. How do | debug MIG profile configuration errors on NVIDIA H100 GPUs? - Massed
Compute [massedcompute.com]

 To cite this document: BenchChem. [Technical Support Center: Debugging Parallel Code on
H2100 for Scientific Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585327#debugging-parallel-code-on-h100-for-
scientific-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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